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FAQs on Peptide-pNA Substrate Handling

Q1: What is the typical molecular weight for calculating molar concentration? For accurate molarity

calculations, use the molecular weight provided by the manufacturer's Certificate of Analysis (CoA) for your

specific lot. If unavailable, the theoretical molecular weights of common substrates can be used as a guide.

Note that the weight for Suc-Ala-Ala-Pro-Gly-pNA was not found, but here are examples of similar

compounds:

Compound Name CAS Number Molecular Formula Molecular Weight (g/mol)

Suc-Ala-Ala-Pro-Glu-pNA 108929-37-9 C₂₆H₃₄N₆O₁₁ 606.58 [1]

Suc-Ala-Ala-Pro-Leu-pNA 70968-04-6 C₂₇H₃₈N₆O₉ 590.63 [2]

Suc-Ala-Glu-Pro-Phe-pNA 128802-76-6 C₃₂H₃₈N₆O₁₁ 682.68 [3] [4]

Q2: Which solvent should I use to prepare the stock solution? These substrates are typically soluble in

Dimethyl Sulfoxide (DMSO) or deionized water. DMSO is a common choice for preparing high-

concentration stock solutions (e.g., 10-100 mM) due to its excellent solubilizing properties. A recommended

starting point is to use anhydrous DMSO to minimize hydrolysis during storage [3] [4].
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Q3: What are the best practices for storage? To ensure stability:

Temperature: Store the lyophilized powder and prepared stock solutions at -20°C or below [2] [3].
Light: Protect from light, as the p-nitroaniline group is light-sensitive.

Moisture: Keep the powder desiccated. Aliquot stock solutions to avoid repeated freeze-thaw cycles.
Duration: While the powder is stable for years when stored properly, stock solutions in DMSO are

best used within a few months.

Experimental Protocol: Stock Solution Preparation

The following workflow outlines the general procedure for preparing a stock solution of a peptide-pNA

substrate.

1. Gather Materials

2. Calculate Required Mass

3. Weigh the Peptide

4. Dissolve in Solvent

5. Aliquot & Store

Click to download full resolution via product page

Detailed Method:
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Gather Materials: Ensure you have the peptide-pNA substrate, a high-quality anhydrous solvent

(e.g., DMSO), a precision balance, a volumetric flask or microcentrifuge tubes, and pipettes.
Calculate Required Mass: Determine the mass of peptide needed for your desired stock solution

volume and concentration using the formula: > Mass (mg) = Desired Concentration (mM) × Volume
(mL) × Molecular Weight (g/mol)
Weigh the Peptide: Bring the peptide vial to room temperature in a desiccator to prevent
condensation. Accurately weigh the calculated mass.

Dissolve in Solvent: Transfer the peptide to a suitable container and add the correct volume of
solvent. Vortex gently until fully dissolved. The solution should be clear and yellow.

Aliquot and Store: Immediately divide the solution into small, single-use aliquots. Label them with
the date, concentration, and your initials, then store at -20°C or lower.

Troubleshooting Guide

Problem Possible Cause Solution

| Unexpectedly low absorbance after cleavage | • Substrate solution degraded due to improper storage •

Incorrect concentration due to calculation error | • Prepare a fresh aliquot of stock solution. • Double-check

molecular weight and calculations. | | Substrate does not fully dissolve | • Poor solvent choice •

Concentration too high | • Use anhydrous DMSO for better solubility. • Prepare a more dilute stock solution. |

| High background signal (no enzyme control) | • Spontaneous hydrolysis of substrate • Contaminated

solvent or equipment | • Ensure solvent is anhydrous and pH is appropriate. • Use fresh, high-purity solvents

and clean labware. |

Application Workflow in Enzymatic Assays

This diagram illustrates how the prepared stock solution is typically used in an activity assay for an enzyme

like Pin1 or a glutamyl endopeptidase.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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